Cas no 86156-81-2 ( )

  structure
  structure
Product Name: 
CAS No:86156-81-2
MF:C11H13ClO
MW:196.673322439194
CID:991411
PubChem ID:45081756
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 4-butan-2-ylbenzoyl chloride
    • Benzoyl chloride, 4-(1-methylpropyl)- (9CI)
    • 4-(Butan-2-yl)benzoyl chloride
    • SCHEMBL9924444
    • DTXSID70664830
    • 86156-81-2
    • Benzoyl chloride,4-(1-methylpropyl)-(9ci)
    • DB-286023
    • BENZOYL CHLORIDE, 4-(1-METHYLPROPYL)-
    •  
    • Inchi: 1S/C11H13ClO/c1-3-8(2)9-4-6-10(7-5-9)11(12)13/h4-8H,3H2,1-2H3
    • InChI Key: CIWJDUCJGYWRLN-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC(=CC=1)C(C)CC)=O

Computed Properties

  • Exact Mass: 196.0654927g/mol
  • Monoisotopic Mass: 196.0654927g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17.1Ų
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